

Efficacy of Fenoldopam vs. Other Pharmacologic Strategies

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: AKI-001

CAS No.: 925218-37-7

Cat. No.: S548302

[Get Quote](#)

The following table summarizes the efficacy of fenoldopam and other drugs in preventing Acute Kidney Injury (AKI) after cardiac surgery, as found in a 2018 network meta-analysis. An Odds Ratio (OR) of less than 1.00 indicates the treatment reduces the odds of developing AKI compared to a placebo [1].

Prevention Strategy	Odds Ratio (OR)	95% Confidence Interval
Natriuretic peptide	0.24	0.16 – 0.34
Fenoldopam	0.33	0.14 – 0.70
Dexmedetomidine	0.54	0.31 – 0.84
Low-dose erythropoietin	0.56	0.29 – 0.95
Levosimendan	0.63	0.43 – 0.88
Placebo (Reference)	1.00	-
Steroids	0.76	0.52 – 1.10
High-dose erythropoietin	0.83	0.48 – 1.40
N-acetylcysteine (NAC)	0.85	0.64 – 1.14

Prevention Strategy	Odds Ratio (OR)	95% Confidence Interval
Sodium bicarbonate	0.96	0.69 – 1.29
Statins	1.05	0.70 – 1.41

Source: *Am J Cardiovasc Drugs*. 2018 [1].

A more recent 2024 Cochrane systematic review, which included a broader range of patients (not limited to cardiac surgery), had similar findings. It concluded that **fenoldopam probably reduces the risk of developing AKI** compared to placebo or saline (relative risk 0.72, 95% CI 0.53 to 0.98) [2] [3].


Fenoldopam: Detailed Clinical Profile

For a thorough comparison, here is more detailed information on fenoldopam's performance and the context of its use.

- **Clinical Outcomes Beyond AKI Incidence:** While fenoldopam reduces the incidence of AKI, its effect on more severe outcomes is less clear. The same 2024 Cochrane review found that it **may make little or no difference** to the need for kidney replacement therapy (KRT) or the risk of death [2] [3]. However, it may result in a **shorter stay in the intensive care unit (ICU)** [2] [3].
- **Safety Profile:** A key consideration with fenoldopam is its potential to cause **hypotension** (low blood pressure) due to its vasodilatory effects. The evidence certainty on adverse events is often low or very low, but the 2024 Cochrane review notes it is uncertain whether hypotension is more frequent with fenoldopam compared to other active treatments like dopamine or N-acetylcysteine (NAC) [2].
- **Comparison with Active Drugs:** The evidence is less certain when fenoldopam is compared directly to other active medications. The Cochrane review states that compared to **dopamine** or **N-acetylcysteine (NAC)**, it is unclear whether fenoldopam is more or less effective at preventing AKI, reducing the need for KRT, or affecting the risk of death [2] [3].

Experimental Protocols in Key Studies

The data in the comparison table primarily comes from a **Bayesian Network Meta-Analysis**. Here is a simplified workflow of how such evidence is synthesized [1]:



[Click to download full resolution via product page](#)

For individual **Randomized Controlled Trials (RCTs)** investigating fenoldopam, the typical methodology involves [4]:

- **Population:** Adult patients at high risk for AKI, often those undergoing major surgery like cardiac, vascular, or transplant surgery.
- **Intervention & Comparator:** Intravenous infusion of fenoldopam at varying doses (e.g., 0.1 µg/kg/min) versus a placebo (saline) or an alternative active drug.
- **Outcomes:** The primary outcome is usually the incidence of AKI, defined by standardized criteria (e.g., KDIGO, AKIN). Secondary outcomes include need for Renal Replacement Therapy (RRT), ICU

and hospital length of stay, and mortality.

- **Bias Assessment:** Studies are evaluated for risk of bias using tools like the Cochrane Risk of Bias tool, which covers sequence generation, allocation concealment, blinding, and handling of outcome data [4].

How to Proceed Without Data on AKI-001

The absence of information on "AKI-001" in the public scientific literature and clinical trials registry suggests a few possibilities and next steps:

- **Verify the Compound Name:** The identifier "AKI-001" may be an internal code used by a specific institution or company. Confirming its official drug name or mechanism of action would be helpful.
- **Search Clinical Trials Registries:** Check databases like **ClinicalTrials.gov** and the **International Clinical Trials Registry Platform (ICTRP)**. Researchers often post trial protocols there even before results are published in journals.
- **Explore Early-Stage Research:** If it is a very new compound, information might only be available in early-stage research, such as presentations at scientific conferences or in patent applications.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. of Drugs for Comparative Acute Kidney Injury... Efficacy Preventing [pubmed.ncbi.nlm.nih.gov]
2. for Fenoldopam and treating acute kidney injury preventing [pubmed.ncbi.nlm.nih.gov]
3. What are the benefits and risks of fenoldopam for preventing or... [cochrane.org]
4. to Fenoldopam acute kidney injury after major... prevent [ccforum.biomedcentral.com]

To cite this document: Smolecule. [Efficacy of Fenoldopam vs. Other Pharmacologic Strategies].

Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b548302#aki-001-compared-to-fenoldopam-in-aki-prevention>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com